Cas no 497103-78-3 ((2R,4R)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2R,4R)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• CAS No: 497103-78-3
• MF: C₁₁H₁₆F₃NO₄
• MW: 283.244254112244
• MDL: MFCD26521847
• CID: 1530660
• PubChem ID: 10902099
• Update Time: 2025-06-08

(2R,4R)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylic acid, 4-(trifluoromethyl)-,1-(1,1-dimethylethyl) ester, (2R,4R)-
• (2R,4R)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• CIS-1-TERT-BUTOXYCARBONYL-4-(TRIFLUOROMETHYL)PYRROLIDINE-2-CARBOXYLIC ACID
• CS-0079937
• (2R,4R)-1-(tert-Butoxycarbonyl)-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• OHIYKPXMNWXZQH-RNFRBKRXSA-N
• cis-1-Boc-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• AKOS027255445
• rel-(2R,4R)-1-(tert-Butoxycarbonyl)-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• (2R,4R)-1-Boc-4-(trifluoromethyl)pyrrolidine-2-carboxylic Acid
• 497103-78-3
• SCHEMBL3830320
• (2R,4R)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• F86238
• 2311945-01-2
• AS-39839
• MFCD26521847

• MDL： MFCD26521847
• Inchi： 1S/C11H16F3NO4/c1-10(2,3)19-9(18)15-5-6(11(12,13)14)4-7(15)8(16)17/h6-7H,4-5H2,1-3H3,(H,16,17)/t6-,7-/m1/s1
• InChI Key： OHIYKPXMNWXZQH-RNFRBKRXSA-N
• SMILES： FC([C@H]1CN(C(=O)OC(C)(C)C)[C@@H](C(=O)O)C1)(F)F

Computed Properties

• Exact Mass: 282.09535
• Monoisotopic Mass: 283.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 69.67

Additional information on (2R,4R)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid

Overview of (2R,4R)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic Acid (CAS No. 497103-78-3)

(2R,4R)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid (CAS No. 497103-78-3) is a chiral amino acid derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group and a trifluoromethyl substituent, which confer it with valuable properties for various applications.

The tert-butoxycarbonyl (Boc) protecting group is widely used in organic synthesis to protect the amino functionality of amino acids and peptides. It can be selectively removed under mild acidic conditions, making it an ideal choice for the synthesis of complex molecules. The trifluoromethyl group, on the other hand, introduces significant electronic and steric effects, which can influence the conformational stability and biological activity of the molecule.

Recent studies have highlighted the potential of (2R,4R)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. The researchers found that the trifluoromethyl substituent plays a crucial role in enhancing the binding affinity and selectivity of the molecule towards its target enzyme.

In another study, researchers at the University of California, San Francisco, explored the use of (2R,4R)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid as a building block for the synthesis of peptidomimetics. These peptidomimetics were designed to mimic the structure and function of natural peptides but with improved pharmacological properties. The results showed that the Boc protecting group facilitated the stepwise synthesis of complex peptidomimetic structures, while the trifluoromethyl group enhanced their stability and bioavailability.

The chiral nature of (2R,4R)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid is another key feature that contributes to its utility in pharmaceutical research. Chiral compounds are essential for developing enantiomerically pure drugs, which can have distinct biological activities and reduced side effects compared to their racemic counterparts. The ability to synthesize and isolate specific enantiomers is crucial for optimizing drug efficacy and safety.

From a synthetic perspective, (2R,4R)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid can be prepared through a multi-step process involving chiral resolution or asymmetric synthesis. One common approach involves the use of chiral auxiliaries or catalysts to control the stereochemistry during key synthetic transformations. Recent advancements in asymmetric catalysis have significantly improved the efficiency and scalability of these processes, making it easier to produce large quantities of this compound for further research and development.

In addition to its applications in drug discovery, (2R,4R)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid has also been investigated for its potential use in materials science. The unique combination of functional groups in this molecule makes it suitable for designing novel polymers and materials with tailored properties. For example, researchers at MIT have developed a series of copolymers incorporating this compound as a monomer unit, resulting in materials with enhanced mechanical strength and thermal stability.

The safety profile of (2R,4R)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid has been extensively studied to ensure its suitability for various applications. Toxicological evaluations have shown that this compound exhibits low toxicity when used under appropriate conditions. However, as with any chemical reagent or pharmaceutical intermediate, proper handling and storage procedures should be followed to minimize potential risks.

In conclusion, (2R,4R)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid (CAS No. 497103-78-3) is a versatile compound with significant potential in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and chiral nature make it an attractive candidate for developing novel therapeutics and advanced materials. Ongoing research continues to uncover new applications and optimize its properties for various industrial and scientific purposes.